2-ethoxy-5-nitro-4,6-diphenylpyrimidine

• IUPAC Name: 2-ethoxy-5-nitro-4,6-diphenylpyrimidine
• InChI: InChI=1S/C18H15N3O3/c1-2-24-18-19-15(13-9-5-3-6-10-13)17(21(22)23)16(20-18)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• InChI Key: JTCXJFHMUVKKBB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=C(C(=N1)C2=CC=CC=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

2-ethoxy-5-nitro-4,6-diphenylpyrimidine (ENDP) is a pyrimidine derivative that has gained significant attention in the scientific community due to its potential as a therapeutic agent. The compound has been studied extensively for its biological activity, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Studies have shown that 2-ethoxy-5-nitro-4,6-diphenylpyrimidine can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. Additionally, 2-ethoxy-5-nitro-4,6-diphenylpyrimidine has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects
ENPD has been shown to have a number of biochemical and physiological effects. Studies have demonstrated that 2-ethoxy-5-nitro-4,6-diphenylpyrimidine can reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, 2-ethoxy-5-nitro-4,6-diphenylpyrimidine has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine is its broad range of biological activity, which makes it a useful tool for studying various cellular processes. However, one limitation is its potential toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

There are several potential future directions for research involving 2-ethoxy-5-nitro-4,6-diphenylpyrimidine. One area of interest is the development of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine and its potential applications in scientific research. Finally, the development of new synthesis methods for 2-ethoxy-5-nitro-4,6-diphenylpyrimidine may lead to improved yields and reduced costs, making the compound more accessible for research purposes.

Synthesis Methods

The synthesis of 2-ethoxy-5-nitro-4,6-diphenylpyrimidine involves the reaction of ethyl cyanoacetate with 2,4-diphenyl-6-nitroso-pyrimidine in the presence of a base. The resulting intermediate is then treated with acid to yield the final product, 2-ethoxy-5-nitro-4,6-diphenylpyrimidine.

Scientific Research Applications

ENPD has been widely studied for its potential applications in scientific research. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development.